Cas no 1206990-73-9 (N-(3-chloro-4-fluorophenyl)-5-[(3-fluoro-4-methylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-5-[(3-fluoro-4-methylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1206990-73-9
• MF: C₁₆H₁₂ClF₂N₅O
• MW: 363.749188423157
• CID: 5392615
• Update Time: 2025-05-20

N-(3-chloro-4-fluorophenyl)-5-[(3-fluoro-4-methylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-5-(3-fluoro-4-methylanilino)-2H-triazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, N-(3-chloro-4-fluorophenyl)-5-[(3-fluoro-4-methylphenyl)amino]-
• N-(3-chloro-4-fluorophenyl)-5-[(3-fluoro-4-methylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H12ClF2N5O/c1-8-2-3-10(7-13(8)19)20-15-14(22-24-23-15)16(25)21-9-4-5-12(18)11(17)6-9/h2-7H,1H3,(H,21,25)(H2,20,22,23,24)
• InChI Key： BCZWOMQJZGCQLA-UHFFFAOYSA-N
• SMILES： N1C(NC2=CC=C(C)C(F)=C2)=C(C(NC2=CC=C(F)C(Cl)=C2)=O)N=N1

Computed Properties

• Exact Mass: 363.07
• Monoisotopic Mass: 363.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chloro-4-fluorophenyl)-5-[(3-fluoro-4-methylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide

N-(3-chloro-4-fluorophenyl)-5-[(3-fluoro-4-methylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide: A Comprehensive Overview

N-(3-chloro-4-fluorophenyl)-5-[(3-fluoro-4-methylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide, also known by its CAS number 1206990-73-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a triazole ring system and substituted aromatic groups. The triazole moiety, a five-membered ring containing three nitrogen atoms, is a key feature of this compound and contributes to its versatile chemical properties.

The compound's structure is further defined by the presence of chlorine and fluorine substituents on the aromatic rings. These halogen atoms play a crucial role in modulating the electronic properties of the molecule, making it highly reactive under specific conditions. Recent studies have highlighted the importance of such halogenated aromatic compounds in drug design and materials synthesis. For instance, researchers have explored the potential of this compound as a building block for developing novel pharmaceutical agents targeting specific biological pathways.

One of the most promising applications of CAS 1206990-73-9 lies in its use as an intermediate in the synthesis of advanced materials. The triazole group is known for its ability to form robust hydrogen bonds, which are essential in creating self-healing polymers and high-performance adhesives. Recent advancements in polymer chemistry have demonstrated that incorporating this compound into polymer networks can significantly enhance their mechanical properties and thermal stability.

In addition to its role in materials science, this compound has garnered attention in the field of agrochemistry. Its ability to act as a precursor for bioactive molecules has led to investigations into its potential as an ingredient in pesticides and herbicides. Studies published in leading agricultural journals have shown that derivatives of this compound exhibit potent activity against various plant pathogens, making them strong candidates for sustainable agricultural solutions.

The synthesis of N-(3-chloro-4-fluorophenyl)-5-[(3-fluoro-4-methylphenyl)amino]-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that requires precise control over reaction conditions. Key steps include nucleophilic substitution reactions and amide bond formations, which are critical for achieving the desired stereochemistry and purity. Researchers have optimized these steps using green chemistry principles, reducing waste and improving efficiency.

From a sustainability perspective, the development of efficient synthetic routes for this compound aligns with global efforts to minimize environmental impact. By leveraging catalytic processes and recyclable solvents, chemists have made significant strides in making the production of this compound more eco-friendly. These advancements not only lower production costs but also contribute to a greener chemical industry.

In conclusion, CAS 1206990-73-9 stands as a testament to the ingenuity of modern chemical research. Its unique structure and versatile properties make it an invaluable tool across multiple disciplines. As research continues to uncover new applications for this compound, it is poised to play an even greater role in shaping future innovations in chemistry and beyond.